Cas no 2648914-00-3 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid)
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
- (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid
- 2648914-00-3
- EN300-1515683
-
- Inchi: 1S/C25H28N2O6/c1-2-7-21(24(29)30)26-23(28)20-12-32-14-22(20)27-25(31)33-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-22H,2,7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t20?,21-,22?/m0/s1
- InChI Key: OIDJTDPUHIEDJR-ORFBVSJDSA-N
- SMILES: O1CC(C(C(N[C@H](C(=O)O)CCC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515683-0.05g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-0.1g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-0.25g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-0.5g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-1.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-2.5g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-5.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-10.0g |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515683-50mg |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515683-100mg |
(2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid |
2648914-00-3 | 100mg |
$2963.0 | 2023-09-27 |
(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
Introduction to (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic Acid (CAS No. 2648914-00-3)
Compound with the CAS number 2648914-00-3 and the systematic name (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the class of peptidomimetics, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound incorporates a pentanoic acid backbone, modified with a formamido group and an oxolan ring, further functionalized with a fluorenylmethoxycarbonyl (Fmoc) protected amino group. Such structural complexity not only enhances its binding affinity but also opens up diverse possibilities for drug design and development.
The< strong>fluorenylmethoxycarbonyl moiety is a well-established protecting group in peptide synthesis, widely used to prevent unwanted side reactions during the formation of amide bonds. Its incorporation into the molecular framework of this compound ensures stability and controlled reactivity, making it an invaluable tool in synthetic organic chemistry. The< strong>oxolan ring, on the other hand, introduces a cyclic ether structure that can influence the compound's solubility, bioavailability, and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.
In recent years, there has been a growing interest in peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties and reduced immunogenicity. The< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid is an excellent example of how peptidomimetics can be designed to mimic the biological activity of natural peptides while overcoming their limitations. The stereochemical configuration at the second position (S-configured) is crucial for maintaining biological activity and ensuring proper interactions with biological targets.
The< strong>Fmoc-protected amino group in this compound not only serves as a synthetic handle but also plays a critical role in modulating the compound's pharmacological properties. The presence of this group can influence the compound's solubility, reactivity, and overall pharmacokinetic profile. Additionally, the< strong>pentanoic acid backbone provides a flexible yet stable scaffold that can be further modified to optimize binding interactions with target proteins.
Recent studies have highlighted the potential of this compound as an inhibitor of various enzymatic targets relevant to human health. For instance, research has demonstrated its ability to interact with proteases involved in inflammatory pathways, suggesting its therapeutic potential in managing chronic inflammatory diseases. Furthermore, preliminary in vitro studies have shown that this compound exhibits promising activity against certain cancer cell lines by modulating key signaling pathways associated with tumor growth and progression.
The structural features of< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its biological activity and develop novel drug candidates with enhanced efficacy and reduced side effects. The versatility of this compound's molecular framework allows for a wide range of structural variations, making it a valuable platform for drug discovery efforts.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving the desired molecular architecture efficiently. Additionally, modern analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the final product.
In conclusion, the< strong>(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid (CAS No. 2648914-00-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for peptidomimetics, compounds like this are poised to play a crucial role in addressing unmet medical needs.
2648914-00-3 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)